Cas no 53130-46-4 (2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE)

• Product Name: 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE
• CAS No: 53130-46-4
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 937996
• PubChem ID: 17750805
• Update Time: 2025-11-06

2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE
• benzamide, 2,5-bis(trifluoromethyl)-
• FXFFR BVZ DXFFF
• LogP
• AKOS005256210
• JS-4486
• SCHEMBL2856986
• MFCD04973747
• OYXFWPXMRHRCTB-UHFFFAOYSA-N
• 53130-46-4
• DB-292281
• CS-0331858
• DTXSID701299540

• MDL： MFCD04973747
• Inchi： 1S/C9H5F6NO/c10-8(11,12)4-1-2-6(9(13,14)15)5(3-4)7(16)17/h1-3H,(H2,16,17)
• InChI Key： OYXFWPXMRHRCTB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C(N)=O)(F)F

Computed Properties

• Exact Mass: 257.02800
• Monoisotopic Mass: 257.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 3.52340

Additional information on 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE

Recent Advances in the Study of 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE (CAS: 53130-46-4) in Chemical Biology and Pharmaceutical Research

The compound 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE (CAS: 53130-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl groups confer enhanced metabolic stability and lipophilicity, making it an attractive scaffold for drug design. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways. The compound's ability to modulate protein-protein interactions has also been a focal point of investigation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE derivatives as potent inhibitors of a specific cancer-related kinase. The study employed advanced computational modeling techniques to optimize the compound's binding affinity, followed by in vitro and in vivo validation. The results showed promising antitumor activity with minimal off-target effects, suggesting its potential as a lead compound for oncology drug development.

Another significant development involves the application of 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE in the field of antimicrobial research. Recent findings indicate that structural analogs of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

The pharmacokinetic properties of 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE have also been extensively studied. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling indicates favorable oral bioavailability and tissue distribution patterns. However, researchers have noted the need for further optimization to improve its metabolic stability in certain physiological conditions. Several research groups are currently working on prodrug strategies to enhance its therapeutic index.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE have been developed. A recent publication in Organic Process Research & Development describes a scalable, environmentally friendly synthesis route that significantly improves yield while reducing hazardous waste generation. This advancement is particularly important for potential industrial-scale production.

Looking forward, the research community anticipates that 2,5-BIS(TRIFLUOROMETHYL)BENZAMIDE will continue to serve as a valuable chemical tool for probing biological systems and as a starting point for drug discovery programs. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with particular interest in its application for neurological disorders and inflammatory diseases. Ongoing structure-activity relationship studies are expected to yield even more potent and selective analogs in the near future.